Cas no 1261824-84-3 (3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1261824-84-3
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4993002
• Update Time: 2025-07-21

3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)12-10(5-2-6-11(12)16)8-3-1-4-9(7-8)14(17,18)19/h1-7H
• InChI Key： NUIFOFYQNSIINS-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1C1C=CC=C(C(F)(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride

3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261824-84-3): An Overview

3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261824-84-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique fluorine and trifluoromethyl functionalities, exhibits a range of properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride consists of a biphenyl core with a fluorine atom at the 3-position and a trifluoromethyl group at the 3'-position. The presence of these substituents imparts significant electronic and steric effects, which can influence the reactivity and stability of the molecule. The carbonyl chloride functional group at the 2-position further enhances its reactivity, making it an excellent electrophile for various nucleophilic substitution reactions.

In the context of medicinal chemistry, 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride has been extensively studied for its potential applications in drug discovery. Recent research has highlighted its utility as a building block for the synthesis of small molecules targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The trifluoromethyl group in 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride is particularly noteworthy due to its strong electron-withdrawing effect and hydrophobic nature. These properties can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, the introduction of trifluoromethyl groups can enhance metabolic stability, improve solubility, and modulate receptor binding affinity, thereby optimizing the therapeutic efficacy of the final product.

In addition to its applications in medicinal chemistry, 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride has also found use in materials science. The unique electronic properties of this compound make it suitable for the development of functional materials with enhanced performance characteristics. For example, researchers have explored its use in the synthesis of organic semiconductors for electronic devices and photovoltaic applications. The presence of fluorine atoms can improve charge transport properties and enhance device efficiency.

The synthesis of 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Friedel-Crafts acylation reactions followed by chlorination steps. Advances in catalytic methods have further streamlined these processes, making it more accessible for large-scale production.

In conclusion, 3-Fluoro-3'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261824-84-3) is a multifaceted compound with a wide range of applications in both medicinal chemistry and materials science. Its unique combination of functional groups provides a robust platform for the development of novel drugs and advanced materials. As research continues to uncover new possibilities, this compound is likely to remain an important tool in the arsenal of chemists and materials scientists alike.